4-Bromo-2,6-dinitrobenzoic acid
Overview
Description
4-Bromo-2,6-dinitrobenzoic acid (4-Br-2,6-DNB) is a halogenated organic compound that is widely used in scientific research. It is a white crystalline solid with a molecular weight of 297.97 g/mol and a melting point of 155-156°C. 4-Br-2,6-DNB is a versatile compound that can be used in a variety of applications, including synthesis and biochemistry.
Scientific Research Applications
Structure Analysis and Supramolecular Assemblies
- Organic Acid–Base Adducts : 4-Bromo-2,6-dinitrobenzoic acid has been utilized in the study of organic acid-base adducts, revealing insights into molecular structures and supramolecular assemblies. Studies have focused on understanding hydrogen bonding and noncovalent interactions in these assemblies, which can lead to frameworks ranging from 1D to 3D structures (Jin et al., 2014).
Synthesis and Catalysis
- Alkylation of Aldehydes : In the field of synthetic chemistry, this compound has been used to catalyze reactions. For instance, it has been employed in the Brønsted-acid catalyzed alkylation of aldehydes, demonstrating its potential as a catalyst for organic transformations (Zhu et al., 2012).
Crystal Engineering
- Hydrogen Bonds and Halogen Bonds : This compound plays a crucial role in crystal engineering, particularly in the formation of molecular tapes and frameworks mediated by hydrogen and halogen bonds. Its ability to form various bonding interactions is valuable for designing new crystal structures (Saha et al., 2005).
Co-Crystal Formation
- Thermochromic Properties : The study of co-crystals involving this compound has been pivotal in understanding phase transition behavior and thermochromic properties. These findings are significant in the development of materials with temperature-responsive color-changing properties (Scott et al., 2020).
Environmental and Health Impact Studies
- Genotoxicity in Ground Water Pollutants : Research on derivatives of this compound, such as nitrobenzoic acids found in groundwater near ammunition facilities, has been conducted to assess their genotoxic effects. This research is vital for understanding the environmental and health impacts of these compounds (Grummt et al., 2006).
Safety and Hazards
properties
IUPAC Name |
4-bromo-2,6-dinitrobenzoic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H3BrN2O6/c8-3-1-4(9(13)14)6(7(11)12)5(2-3)10(15)16/h1-2H,(H,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AGYWRQRLPWSJLO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C(=C1[N+](=O)[O-])C(=O)O)[N+](=O)[O-])Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H3BrN2O6 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10376602 | |
Record name | 4-bromo-2,6-dinitrobenzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10376602 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
291.01 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
95192-56-6 | |
Record name | 4-bromo-2,6-dinitrobenzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10376602 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.